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Compound of Interest

Compound Name: L-Threonine-13C4

Cat. No.: B15138820

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of L-Threonine-13C4.

This guide provides crucial procedural information for the safe and effective use of L-
Threonine-13C4 in a laboratory setting. Adherence to these protocols is essential for ensuring
personal safety and maintaining the integrity of your research. L-Threonine and its isotopically
labeled counterpart, L-Threonine-13C4, are not classified as hazardous substances.[1][2]
However, following standard laboratory safety practices is paramount to minimize any potential
risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to be worn at all times when
handling L-Threonine-13C4 to prevent direct contact and ensure a safe working environment.
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PPE Category Item Specifications & Use

Inspect gloves for integrity
before use. Use proper
) o removal technique to avoid
Hand Protection Nitrile Gloves ] ]
skin contact. Dispose of
contaminated gloves

immediately.[1]

o Must be worn to protect
) Safety Glasses with Side ) )
Eye Protection against splashes or airborne

Shields
particles.[6][7]

A full-length lab coat should be
] worn to protect skin and
Body Protection Laboratory Coat ) )
clothing from potential

contamination.[3]

Recommended when there is

) ) a potential for dust formation,
, _ Particulate Respirator (e.g., , o
Respiratory Protection NO5) such as during weighing or
transfer of the solid compound.

[6]

) Required to protect feet from
Foot Protection Closed-Toe Shoes ) ) )
spills or falling objects.[3]

Operational Plan for Safe Handling

A systematic approach to handling L-Threonine-13C4 from receipt to use is critical for safety
and experimental success.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a cool, dry, and well-ventilated place.[7] Keep the container
tightly closed to prevent contamination.[1][7]
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Preparation and Weighing

» Designated Area: Conduct all handling of the solid compound in a designated area, such as
a chemical fume hood or a balance enclosure, to contain any dust.[3]

o Ventilation: Ensure adequate ventilation to minimize the potential for inhalation of dust
particles.[1]

» Weighing:

o Don the appropriate PPE as outlined in the table above.

o

Carefully open the container.

[¢]

Use a clean spatula or other appropriate tool to transfer the desired amount of L-
Threonine-13C4 to a pre-tared weighing vessel.

[¢]

Avoid generating dust during transfer.

o

Once the desired amount is weighed, securely close the primary container.

[e]

Clean the weighing area and any tools used.

Use in Experimental Protocols

e Solution Preparation: When preparing solutions, add the solid L-Threonine-13C4 to the
solvent slowly to avoid splashing.

e General Handling: Handle in accordance with good industrial hygiene and safety practices.
[1][7] Avoid contact with skin and eyes. Do not ingest or inhale.

Disposal Plan

As L-Threonine is not considered hazardous, the disposal of L-Threonine-13C4 should follow
standard laboratory procedures for non-hazardous chemical waste.[1][6]

e Solid Waste:
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o Collect any unused solid L-Threonine-13C4 and contaminated disposable materials (e.qg.,
weighing paper, gloves, pipette tips) in a designated, labeled waste container.

o This waste can be offered to a licensed disposal company.[1]

e Liquid Waste:

o Agqueous solutions of L-Threonine-13C4 can typically be disposed of down the drain with
copious amounts of water, in accordance with local regulations. Always check with your
institution's Environmental Health and Safety (EHS) office for specific guidance.

o Contaminated Packaging: Dispose of the original container as unused product once empty.

[1]

Workflow for Handling L-Threonine-13C4

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of L-Threonine-13C4.
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Caption: Workflow for the safe handling and disposal of L-Threonine-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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